Cas no 76412-62-9 (9H-Purin-2-amine,6-butoxy-)
9H-Purin-2-amine,6-butoxy- structure
Product Name:9H-Purin-2-amine,6-butoxy-
CAS No:76412-62-9
MF:C9H13N5O
MW:207.232420682907
CID:566083
PubChem ID:95803
Update Time:2025-04-19
9H-Purin-2-amine,6-butoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-2-amine,6-butoxy-
- 6-butoxy-7H-purin-2-amine
- O(6)-n-butylguanine
- 2-Amino-6-butoxy-9H-purine
- Purine, 2-amino-6-butoxy-
- 1H-Purin-2-amine, 6-butoxy-
- BDBM5462
- O6-Substituted Guanine Deriv. 4
- O(6)-Butylguanine
- 76412-62-9
- MFCD20482035
- CHEMBL270946
- o6-butylguanine
- NSC-37366
- 6-butoxy-9H-purin-2-amine
- DTXSID80997808
- SCHEMBL880169
- NSC37366
- SPHOZXNZJHRHSL-UHFFFAOYSA-N
- NSC 37366
- 6-Butoxy-3,9-dihydro-2H-purin-2-imine
- 8045-27-0
-
- Inchi： 1S/C9H13N5O/c1-2-3-4-15-8-6-7(12-5-11-6)13-9(10)14-8/h5H,2-4H2,1H3,(H3,10,11,12,13,14)
- InChI Key： SPHOZXNZJHRHSL-UHFFFAOYSA-N
- SMILES： O(C1=C2C(=NC(N)=N1)N=CN2)CCCC
Computed Properties
- Exact Mass: 207.11200
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- Density: 1.46
- Boiling Point: 326.9°C at 760 mmHg
- Flash Point: 151.5°C
- Refractive Index: 1.691
- PSA: 89.71000
- LogP: 1.69520
9H-Purin-2-amine,6-butoxy- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
9H-Purin-2-amine,6-butoxy- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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